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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals working with
Ethyl oxo(2-oxocyclohexyl)acetate (CAS: 5396-14-5). Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risk.

Chemical Identification and Properties

A summary of the key physical and chemical properties of Ethyl oxo(2-oxocyclohexyl)acetate
is provided below.

Property Value Reference
Molecular Formula C10H1404 [1112][3]
Molecular Weight 198.22 g/mol [1][2]
Density 1.161 g/cm3 [1114]
Melting Point 123-124 °C [1114]
Boiling Point 60-62 °C at 0.02 Torr [4]

Hazard Identification and Personal Protective
Equipment (PPE)
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Ethyl oxo(2-oxocyclohexyl)acetate is classified as an irritant and is harmful if swallowed.[2]
[5] The following personal protective equipment is mandatory to prevent exposure.

Protection Type Recommended Equipment  Purpose

Safety glasses with side
Protects eyes from splashes.

[6lr71el

Eye and Face Protection shields or chemical safety
goggles

Chemical-resistant gloves ] )
Prevents skin contact with the

Skin Protection (e.g., nitrile, neoprene), ]
chemical.[6][7][8]

Laboratory coat

Not typically required with
adequate ventilation. A
) ) NIOSH-approved respirator Protects against inhalation of
Respiratory Protection )
may be necessary if aerosols aerosols.[6][7][8]
are generated or ventilation is

insufficient.

Foot Protection Closed-toe shoes Protects feet from spills.[8]

Operational Plan: Step-by-Step Handling Procedure

A standardized operational plan is crucial to minimize the risk of exposure and contamination.

3.1. Preparation

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are easily accessible.[7]

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment as outlined in the table above.

3.2. Handling
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e Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation of
any potential fumes or aerosols.[6][9]

e Avoid direct contact with skin and eyes.[6]

e When transferring, use appropriate tools like a spatula or a pipette.
o Keep the container with the chemical closed when not in use.[7][9]
3.3. Post-Handling

o Clean the work area thoroughly after use.

 Remove and properly dispose of contaminated gloves.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[6]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

4.1. First Aid Measures
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Seek medical attention as soon as

possible.[6][7][10]

Immediately remove contaminated clothing.
) Promptly wash the contaminated skin with
Skin Contact o ]
plenty of soap and water. If irritation persists, get

medical attention.[6][10][11]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get medical attention.[6]
[11](12]

Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Call a physician or poison

control center immediately.[6][7][11]

4.2. Spill Management

A logical workflow for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Response Workflow

Initial Actions

Assess the Spill and Alert Others

i

Evacuate the Immediate Area

Containme%t & Cleanup

Don Appropriate PPE

'

Contain the Spill with Absorbent Material

'

Collect Absorbed Material into a Waste Container

Final [Steps

Decontaminate the Area

i

Dispose of Waste Properly

'

Report the Incident

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of a chemical spill.
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Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Characterization: Ethyl oxo(2-oxocyclohexyl)acetate should be handled as
chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container. Do
not mix with other waste.

Disposal: Dispose of the chemical waste through an approved waste disposal plant,
following all local, state, and federal regulations.[13][14] Contaminated materials (e.g.,
gloves, absorbent pads) should be disposed of in the same manner as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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